Cas no 125802-49-5 (9H-Purin-6-amine,2-chloro-N-(4-methylphenyl)-9-(phenylmethyl)-)
125802-49-5 structure
Product Name:9H-Purin-6-amine,2-chloro-N-(4-methylphenyl)-9-(phenylmethyl)-
CAS No:125802-49-5
MF:C19H16ClN5
MW:349.816842079163
CID:178211
PubChem ID:5271934
Update Time:2025-04-19
9H-Purin-6-amine,2-chloro-N-(4-methylphenyl)-9-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 9H-Purin-6-amine,2-chloro-N-(4-methylphenyl)-9-(phenylmethyl)-
- 9-benzyl-2-chloro-N-(4-methylphenyl)purin-6-amine
- DTXSID50925279
- 9H-Purin-6-amine, 2-chloro-N-(4-methylphenyl)-9-(phenylmethyl)-
- 9-Benzyl-2-chloro-N-(p-tolyl)-9H-purin-6-amine
- CHEMBL29606
- 9-benzyl-2-chloro-N-(p-tolyl)purin-6-amine
- 9-Benzyl-2-chloro-N-(4-methylphenyl)-9H-purin-6-amine
- 125802-49-5
-
- Inchi: 1S/C19H16ClN5/c1-13-7-9-15(10-8-13)22-17-16-18(24-19(20)23-17)25(12-21-16)11-14-5-3-2-4-6-14/h2-10,12H,11H2,1H3,(H,22,23,24)
- InChI Key: MAYUQYBIHUAAJJ-UHFFFAOYSA-N
- SMILES: ClC1N=C(C2=C(N=1)N(C=N2)CC1C=CC=CC=1)NC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 349.10968
- Monoisotopic Mass: 349.109423
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.6
- XLogP3: 4.8
Experimental Properties
- Density: 1.33
- Boiling Point: 521.9°Cat760mmHg
- Flash Point: 269.5°C
- Refractive Index: 1.691
- PSA: 55.63
9H-Purin-6-amine,2-chloro-N-(4-methylphenyl)-9-(phenylmethyl)- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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